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Compound of Interest

2-Amino-3,5-dichloro-4-
Compound Name:
methylpyridine

cat. No.: B1267383

An In-depth Technical Guide to 2-Amino-3,5-
dichloro-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties, experimental protocols, and key applications of 2-Amino-3,5-dichloro-4-
methylpyridine. This versatile heterocyclic compound serves as a crucial intermediate in the
synthesis of a wide range of agrochemicals and pharmaceuticals.

Core Physical and Chemical Properties

2-Amino-3,5-dichloro-4-methylpyridine, also known as 3,5-dichloro-4-methylpyridin-2-amine,
is a solid organic compound.[1] Its key physical and chemical properties are summarized in the
tables below for easy reference.
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Identifier Value
IUPAC Name 3,5-dichloro-4-methylpyridin-2-amine
2-Amino-3,5-dichloro-4-picoline, 3,5-Dichloro-4-
Synonyms o )
methyl-2-pyridinamine
CAS Number 31430-47-4
Molecular Formula CeHeCI2N2

Molecular Weight 177.03 g/mol [2][3]
MDL Number MFCD00129031
PubChem ID 318187[2]
Physical Property Value

Off-white to tan or light yellow to brown

Appearance powder/crystal[2][3]
Melting Point 123-127 °C[2][3]

Boiling Point 258 °C[1]

Density 1.414 g/cm3[1]

Flash Point 110 °C[1]

pKa 2.72+0.10 (Predicted)[1]

Solubility & Storage

Information

Solubility

Soluble in Methanol.[1][3]

Storage Conditions

Store at 0-8 °C under an inert gas (nitrogen or
Argon).[1][2]

Spectroscopic Data
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Spectroscopic data is crucial for the structural elucidation and confirmation of 2-Amino-3,5-
dichloro-4-methylpyridine. While detailed spectra are best viewed from their original sources,
the following provides a summary of key analytical data.

Spectroscopic Data Description

NMR Confirms the structure of the compound.[3]
Purity (HPLC) > 97%[2]

Purity (GC) >98.0%][3]

Experimental Protocols

The synthesis and analysis of 2-Amino-3,5-dichloro-4-methylpyridine involve standard
organic chemistry techniques. Below are generalized protocols based on common synthetic
routes.

General Synthesis via Chlorination

A common method for the synthesis of similar chlorinated pyridine compounds involves the
direct chlorination of a substituted aminopyridine precursor using a chlorinating agent like N-
chlorosuccinimide (NCS). The reaction progress is typically monitored by Thin Layer
Chromatography (TLC) and Gas Chromatography (GC).

Materials:

2-Amino-5-chloro-4-methylpyridine (or similar precursor)

e N-chlorosuccinimide (NCS)

¢ Solvent (e.g., a mixture of DMF and Methanol)[4]

e Round-bottom flask

e Magnetic stirrer

o Reflux condenser
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Thermometer

Procedure:

A suitable solvent is added to a round-bottom flask equipped with a magnetic stirrer and
reflux condenser.[4]

The starting aminopyridine derivative and N-chlorosuccinimide are added to the flask.[4]

The mixture is heated and stirred at a controlled temperature (e.g., 45 °C) for a specified
duration (e.g., 2.5 hours).[4]

The reaction is monitored by TLC and/or GC until completion.[4]

Upon completion, the solvent is removed under reduced pressure (e.g., rotary evaporation)
to yield the crude product.[4]

The crude product is then purified, typically by recrystallization from a suitable solvent like
ethanol, to afford the final pure 2-amino-3,5-dichloro-4-methylpyridine.[4]

Purity and Structural Analysis

The purity and identity of the synthesized compound are confirmed using a combination of

chromatographic and spectroscopic methods.

Purity Analysis (HPLC/GC):

High-Performance Liquid Chromatography (HPLC): A small sample of the compound is
dissolved in a suitable mobile phase and injected into an HPLC system. The retention time
and peak area are used to determine the purity of the sample, which is typically expected to
be > 97%.[2]

Gas Chromatography (GC): For volatile compounds, GC is an effective method for purity
assessment. A sample is vaporized and passed through a column. The resulting
chromatogram indicates the purity, often found to be >98.0%.[3]

Structural Confirmation (NMR, IR, Mass Spectrometry):
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra provide
detailed information about the chemical environment of the hydrogen and carbon atoms,
respectively, allowing for the confirmation of the compound's structure.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule.

e Mass Spectrometry (MS): MS provides the mass-to-charge ratio of the molecule, confirming
its molecular weight.

Applications and Biological Relevance

2-Amino-3,5-dichloro-4-methylpyridine is a valuable building block in several areas of
chemical synthesis due to its specific arrangement of functional groups.

» Agrochemical Synthesis: This compound is a key intermediate in the production of various
herbicides and fungicides.[2] Its structure allows for further chemical modifications to create
active ingredients that help in controlling weeds and protecting crops from fungal diseases.

[2]

o Pharmaceutical Development: In the pharmaceutical industry, it is utilized in the synthesis of
active pharmaceutical ingredients (APIs).[2] Its pyridine core is a common scaffold in
medicinal chemistry for developing drugs that target specific biological pathways.[2]

o Material Science: The chemical properties of 2-Amino-3,5-dichloro-4-methylpyridine also
make it useful in the development of specialty polymers, dyes, and pigments.[2]

Visualized Workflows and Relationships

To better illustrate the processes and concepts discussed, the following diagrams have been
generated using Graphviz.
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Caption: A generalized workflow for the synthesis of 2-Amino-3,5-dichloro-4-methylpyridine.
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Caption: Standard analytical workflow for compound characterization.
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Caption: Relationship between the compound's properties and its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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